N-methyl-N-(quinoxalin-6-yl)acetamide

• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• IUPAC Name: N-methyl-N-quinoxalin-6-ylacetamide
• InChI: InChI=1S/C11H11N3O/c1-8(15)14(2)9-3-4-10-11(7-9)13-6-5-12-10/h3-7H,1-2H3
• InChI Key: OMXDTXGGUOVGAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC2=NC=CN=C2C=C1

Description

N-methyl-N-(quinoxalin-6-yl)acetamide is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(quinoxalin-6-yl)acetamide (8.0 g, 0.043 mol) in THF (120 mL) was added sodium hydride (60% wt in mineral oil, 3.42 g, 0.086 mol). The mixture was stirred at room temperature for 10 min. Then iodomethane (7.28 g, 0.051 mol) was added. The mixture was stirred at room temperature for 2 h. Water (60 mL) was added carefully. The mixture was extracted with EtOAc (3×150 mL). The extracts were dried over sodium sulfate, concentrated to give N-methyl-N-(quinoxalin-6-yl)acetamide as a brown solid (8.04 g, yield 93%). ESI MS: m/z 202.1 [M+H]+.